Cas no 460088-33-9 (ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]-)

• Product Name: ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]-
• CAS No: 460088-33-9
• MF: C₁₃H₁₇BO₃
• MW: 232.083284139633
• CID: 3431988
• PubChem ID: 58409800
• Update Time: 2025-05-20

ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]-
• 1-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]ethan-1-one
• DB-147310
• 1-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]ethanone
• F72424
• starbld0034471
• 460088-33-9
• BS-46992
• SCHEMBL12370780
• 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)ethan-1-one
• 4-Acetylphenylboronic acid neopentyl glycol ester

• Inchi： 1S/C13H17BO3/c1-10(15)11-4-6-12(7-5-11)14-16-8-13(2,3)9-17-14/h4-7H,8-9H2,1-3H3
• InChI Key： SUAROXDHNRSHIA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(C)=O)=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 232.1270746g/mol
• Monoisotopic Mass: 232.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]-

Research Briefing on ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]- (CAS: 460088-33-9)

The compound ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]- (CAS: 460088-33-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of boron-containing molecules, which are increasingly recognized for their utility in medicinal chemistry. Boron-containing compounds, such as those derived from ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]-, exhibit unique reactivity and binding properties, making them valuable candidates for the development of enzyme inhibitors and other therapeutic agents. The presence of the dioxaborinane ring in this compound further enhances its stability and bioavailability, which are critical factors in drug design.

One of the most notable advancements in the study of this compound is its application in the development of proteasome inhibitors. Proteasomes play a crucial role in protein degradation and are implicated in various diseases, including cancer and neurodegenerative disorders. Researchers have demonstrated that derivatives of ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]-, can effectively inhibit proteasome activity, offering a promising avenue for the treatment of these conditions. The compound's ability to selectively target specific proteasome subunits has been a focal point of recent investigations, with promising results in preclinical models.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology and imaging applications. The boron moiety in ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]- can be leveraged for boron neutron capture therapy (BNCT), a targeted radiation therapy for cancer. Recent studies have demonstrated the compound's ability to accumulate in tumor cells, making it a viable candidate for BNCT. Furthermore, its fluorescent properties have been exploited for the development of imaging probes, enabling real-time visualization of biological processes.

The synthesis of ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]- has also seen significant advancements. Recent methodologies have focused on improving yield and purity while reducing the environmental impact of the synthesis process. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, have been successfully applied to the synthesis of this compound, aligning with the growing emphasis on sustainable practices in chemical research.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Researchers are actively investigating strategies to enhance its solubility, stability, and target specificity to maximize its therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians are essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, ETHANONE, 1-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENYL]- (CAS: 460088-33-9) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse applications underscore its potential as a valuable tool in drug discovery and development. Continued research and innovation in this area are expected to yield further breakthroughs, paving the way for novel therapeutic and diagnostic solutions.